Cas no 2680765-47-1 (tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate)

• Product Name: tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate
• CAS No: 2680765-47-1
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 5633924
• PubChem ID: 165915504
• Update Time: 2025-06-13

tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286718
• tert-butyl N-[5-methyl-3-(2-methylpropanoyl)thiophen-2-yl]carbamate
• 2680765-47-1
• tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate

• Inchi： 1S/C14H21NO3S/c1-8(2)11(16)10-7-9(3)19-12(10)15-13(17)18-14(4,5)6/h7-8H,1-6H3,(H,15,17)
• InChI Key： TXXXYHIHNQLJMC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1NC(=O)OC(C)(C)C)C(C(C)C)=O

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate (CAS No. 2680765-47-1)

The compound tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate (CAS No. 2680765-47-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiophene ring and a tert-butyl carbamate group, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its bioactive properties could play a pivotal role in developing new therapeutics.

One of the key reasons for the growing interest in tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate is its relevance to small-molecule drug development. The thiophene moiety is known for its electron-rich nature, making it a valuable scaffold in medicinal chemistry. Additionally, the tert-butyl group enhances the compound's stability, which is crucial for ensuring consistent performance in various chemical reactions. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

In the context of green chemistry, tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate has also been explored for its potential in sustainable synthesis routes. The demand for eco-friendly intermediates has risen sharply, driven by regulatory pressures and consumer awareness. This compound's compatibility with catalytic processes and its potential for low-waste production make it a candidate for inclusion in greener chemical workflows. Such applications are particularly relevant to industries aiming to reduce their environmental footprint while maintaining high efficiency.

Another area of interest is the compound's role in agrochemical innovation. The thiophene derivatives are often investigated for their pesticidal and herbicidal properties, and tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate could contribute to the development of next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are keen on identifying molecules that offer high efficacy at lower dosages, reducing the environmental impact of farming practices.

From a technical standpoint, the synthesis and characterization of tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's purity and confirm its structural integrity, which are critical for its intended applications. The availability of high-quality reference standards for this compound further facilitates its adoption in research and industrial settings.

In summary, tert-butyl N-5-methyl-3-(2-methylpropanoyl)thiophen-2-ylcarbamate (CAS No. 2680765-47-1) represents a promising candidate in multiple scientific domains. Its structural versatility, combined with its potential in drug discovery, green chemistry, and agrochemical development, positions it as a valuable asset for researchers and industries alike. As the demand for innovative and sustainable solutions grows, this compound is likely to remain a focal point of scientific inquiry and practical applications.